Cas no 1865994-05-3 (1-(cycloheptylamino)-3-fluoropropan-2-ol)
1-(cycloheptylamino)-3-fluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(cycloheptylamino)-3-fluoropropan-2-ol
- 1865994-05-3
- EN300-1652825
-
- Inchi: 1S/C10H20FNO/c11-7-10(13)8-12-9-5-3-1-2-4-6-9/h9-10,12-13H,1-8H2
- InChI Key: WMVQVWBGBJDJGR-UHFFFAOYSA-N
- SMILES: FCC(CNC1CCCCCC1)O
Computed Properties
- Exact Mass: 189.15289242g/mol
- Monoisotopic Mass: 189.15289242g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.3Ų
1-(cycloheptylamino)-3-fluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1652825-0.05g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 0.05g |
$1020.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-0.1g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 0.1g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-0.25g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 0.25g |
$1117.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-0.5g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 0.5g |
$1165.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-1.0g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-2.5g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 2.5g |
$2379.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-5.0g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-10.0g |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1652825-50mg |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 50mg |
$647.0 | 2023-09-21 | ||
| Enamine | EN300-1652825-100mg |
1-(cycloheptylamino)-3-fluoropropan-2-ol |
1865994-05-3 | 100mg |
$678.0 | 2023-09-21 |
1-(cycloheptylamino)-3-fluoropropan-2-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-(cycloheptylamino)-3-fluoropropan-2-ol
1-(Cycloheptylamino)-3-fluoropropan-2-ol (CAS No. 1865994-05-3): A Comprehensive Overview
The compound 1-(cycloheptylamino)-3-fluoropropan-2-ol (CAS No. 1865994-05-3) is a unique organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its versatile structure and promising applications in drug development and advanced materials. Recent studies have highlighted its role in enhancing the efficacy of certain therapeutic agents, making it a subject of interest for researchers worldwide.
1-(Cycloheptylamino)-3-fluoropropan-2-ol is characterized by its cycloheptylamine group attached to a fluorinated alcohol moiety. This combination provides the molecule with unique physicochemical properties, including high solubility in organic solvents and moderate stability under physiological conditions. The presence of the fluorine atom introduces additional electronic effects, which can influence the molecule's reactivity and bioavailability.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(cycloheptylamino)-3-fluoropropan-2-ol through a variety of methods, including nucleophilic substitution and catalytic hydrogenation. These methods have improved the scalability of production, making the compound more accessible for large-scale applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.
The biological activity of 1-(cycloheptylamino)-3-fluoropropan-2-ol has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a potential candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy.
In terms of applications, 1-(cycloheptylamino)-3-fluoropropan-2-ol has shown promise as a building block for constructing more complex molecules with enhanced pharmacological profiles. Its role as an intermediate in drug discovery has been particularly noteworthy, with researchers leveraging its structure to develop novel bioactive compounds. Furthermore, its compatibility with various functional groups makes it a valuable tool in combinatorial chemistry.
From an environmental perspective, the degradation pathways of 1-(cycloheptylamino)-3-fluoropropan-2-ol have been investigated to assess its impact on ecosystems. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential as an environmental pollutant. This finding aligns with growing concerns over chemical sustainability and eco-friendly practices in the pharmaceutical industry.
Looking ahead, the future of 1-(cycloheptylamino)-3-fluoropropan-2-ol lies in its continued exploration as a therapeutic agent and a versatile chemical building block. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile for clinical use. The integration of artificial intelligence and machine learning techniques into drug discovery pipelines is expected to further accelerate advancements involving this compound.
1865994-05-3 (1-(cycloheptylamino)-3-fluoropropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)